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Compound of Interest

Compound Name: MRT-83

Cat. No.: B1436796

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical compounds are paramount. This document provides immediate and
essential safety, operational, and disposal guidance for MRT-83, a potent antagonist of the
Smoothened (Smo) receptor, which plays a critical role in the Hedgehog (Hh) signaling
pathway. Adherence to these protocols is crucial for ensuring laboratory safety and maintaining
experimental integrity.

Chemical and Physical Properties

MRT-83 is a small molecule inhibitor used in research, particularly in studies related to cancer
and developmental biology. Below is a summary of its key properties.
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Property

Value

Full Chemical Name

N-(2-methyl-5-(3-(3,4,5-
trimethoxybenzoyl)guanidino)phenyl)biphenyl-4-
carboxamide

1263131-92-5 (free base); 1359944-60-7

CAS Number

(hydrochloride)
Molecular Formula Cs1H30N4Os
Molecular Weight 538.59 g/mol
Appearance Solid
Storage Temperature -20°C

Personal Protective Equipment (PPE)

When handling MRT-83, all personnel must use the following personal protective equipment to

minimize exposure and ensure safety.

Equipment

Specification Purpose

Gloves

Nitrile or other chemically )
_ To prevent skin contact.
resistant gloves

Eye Protection

Safety glasses with side To protect eyes from splashes

shields or goggles or dust.

Lab Coat

To protect skin and clothing
Standard laboratory coat o
from contamination.

Respiratory Protection

Use in a well-ventilated area. A
respirator may be required for To prevent inhalation of dust or
handling large quantities or if aerosols.

dust is generated.

Operational Plan: Handling and Storage
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A systematic approach to handling and storing MRT-83 is essential to maintain its stability and
prevent accidental exposure.

Receiving and Storage Protocol

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

o Storage: Store the compound in a tightly sealed container at -20°C in a designated and
clearly labeled area.

e Inventory: Maintain a detailed log of the amount of MRT-83 received, used, and remaining.

Experimental Workflow for Handling MRT-83

The following workflow outlines the key steps for safely preparing and using MRT-83 in a
laboratory setting.
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Experimental Workflow for MRT-83 Handling

Preparation

Gather Materials (MRT-83, solvent, PPE)

Weigh MRT-83 in a fume hood

Dissolve in appropriate solvent (e.g., DMSO)

Experimentation

Treat cells or animal models

Incubate as per experimental design

Collect data

Cleanup and Disposal

Decontaminate work surfaces

Dispose of waste in designated containers

Return unused MRT-83 to storage
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» To cite this document: BenchChem. [Essential Safety and Logistics for Handling MRT-83].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1436796#personal-protective-equipment-for-
handling-mrt-83]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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